Cas no 22421-88-1 (2-(4-bromophenyl)-1-phenylethanone)

• Product Name: 2-(4-bromophenyl)-1-phenylethanone
• CAS No: 22421-88-1
• MF: C₁₄H₁₁BrO
• MW: 275.140543222427
• MDL: MFCD01851462
• CID: 877790
• PubChem ID: 13459098
• Update Time: 2025-06-10

2-(4-bromophenyl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-phenylethanone
• ethanone, 2-(4-bromophenyl)-1-phenyl-
• 2-(4-Bromophenyl)acetophenone
• W18443
• DTXSID20541364
• MFCD01851462
• AS-59925
• 22421-88-1
• SCHEMBL1515788
• Ethanone,2-(4-bromophenyl)-1-phenyl-
• 2-(4-Bromophenyl)-1-phenyl-1-ethanone
• GPTAKAWFMITEOL-UHFFFAOYSA-N
• AKOS009339218
• 2-(4-Bromophenyl)-1-phenylethan-1-one
• SY289632
• CS-0060489

• MDL： MFCD01851462
• Inchi： 1S/C14H11BrO/c15-13-8-6-11(7-9-13)10-14(16)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： GPTAKAWFMITEOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.99933
• Monoisotopic Mass: 273.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-(4-bromophenyl)-1-phenylethanone

Introduction to 2-(4-bromophenyl)-1-phenylethanone (CAS No. 22421-88-1)

2-(4-bromophenyl)-1-phenylethanone, also known by its CAS number 22421-88-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which consists of a benzene ring substituted with a bromine atom and an acetophenone moiety. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 2-(4-bromophenyl)-1-phenylethanone is C₁₃H₁₀OBr, and its molecular weight is approximately 256.12 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 76 to 79°C. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it amenable to a wide range of synthetic transformations.

In the realm of medicinal chemistry, 2-(4-bromophenyl)-1-phenylethanone has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its utility as a building block for the synthesis of bioactive molecules with diverse therapeutic activities. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of novel derivatives of 2-(4-bromophenyl)-1-phenylethanone that exhibit potent anti-inflammatory and analgesic properties. These derivatives were found to be effective in reducing inflammation and pain in animal models, suggesting their potential as lead compounds for the development of new drugs.

Beyond its medicinal applications, 2-(4-bromophenyl)-1-phenylethanone has also found use in materials science. Its bromine substituent makes it an attractive precursor for the preparation of organometallic complexes and polymers with unique optical and electronic properties. A notable example is the use of this compound in the synthesis of luminescent materials for organic light-emitting diodes (OLEDs). Research published in the Journal of Materials Chemistry C in 2023 demonstrated that derivatives of 2-(4-bromophenyl)-1-phenylethanone can be incorporated into polymer matrices to enhance the efficiency and stability of OLED devices.

The synthetic versatility of 2-(4-bromophenyl)-1-phenylethanone is further exemplified by its role as a key intermediate in the preparation of chiral compounds. Chirality is a critical factor in many pharmaceuticals, as enantiomers can exhibit different biological activities. A study published in the Tetrahedron Asymmetry in 2023 described an efficient asymmetric synthesis route for producing enantiomerically pure derivatives of 2-(4-bromophenyl)-1-phenylethanone. This method involves the use of chiral catalysts to achieve high enantioselectivity, making it a valuable tool for the production of chiral pharmaceutical intermediates.

The safety profile of 2-(4-bromophenyl)-1-phenylethanone has been extensively evaluated to ensure its safe handling and use in laboratory settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

In conclusion, 2-(4-bromophenyl)-1-phenylethanone (CAS No. 22421-88-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.